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Compound of Interest

Compound Name: 5-Chloro-4-methoxypyrimidine

Cat. No.: B054106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and analytical methodologies related to 5-Chloro-4-methoxypyrimidine, a key

heterocyclic building block in medicinal chemistry and drug discovery.

Core Chemical Properties
5-Chloro-4-methoxypyrimidine is a substituted pyrimidine with the chemical formula

C5H5ClN2O.[1] Its chemical structure consists of a pyrimidine ring substituted with a chloro

group at the 5-position and a methoxy group at the 4-position. The accurate determination of its

physicochemical properties is fundamental for its application in synthetic chemistry.

Property Value Reference

CAS Number 114969-94-7 [1]

Molecular Formula C5H5ClN2O [1][2]

Molecular Weight 144.56 g/mol [1][2]

Purity ≥98% [1]

Note: Experimental data such as melting point, boiling point, and solubility for 5-Chloro-4-
methoxypyrimidine are not readily available in the public domain. Researchers should
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perform experimental determination for specific applications.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 5-Chloro-4-
methoxypyrimidine is not widely published, a general understanding of its synthesis can be

derived from the preparation of related substituted pyrimidines. The synthesis of chloro-

methoxy-pyrimidines often involves the chlorination of a corresponding hydroxypyrimidine

precursor.

A plausible synthetic route could involve the chlorination of 4-methoxy-5-hydroxypyrimidine.

However, a more common industrial approach for similar compounds involves the dichlorination

of a dihydroxypyrimidine followed by a selective nucleophilic substitution of one of the chloro

groups with a methoxy group.

Logical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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